Cas no 1361728-38-2 (2-(3,4-Dichlorophenyl)-5-fluoro-3-iodopyridine)

• Product Name: 2-(3,4-Dichlorophenyl)-5-fluoro-3-iodopyridine
• CAS No: 1361728-38-2
• MF: C₁₁H₅Cl₂FIN
• MW: 367.972976446152
• CID: 4799972
• Update Time: 2025-08-05

2-(3,4-Dichlorophenyl)-5-fluoro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)-5-fluoro-3-iodopyridine

• Inchi： 1S/C11H5Cl2FIN/c12-8-2-1-6(3-9(8)13)11-10(15)4-7(14)5-16-11/h1-5H
• InChI Key： ZEZSJWPDXSZGCB-UHFFFAOYSA-N
• SMILES： IC1=CC(=CN=C1C1C=CC(=C(C=1)Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9

Additional information on 2-(3,4-Dichlorophenyl)-5-fluoro-3-iodopyridine

Introduction to 2-(3,4-Dichlorophenyl)-5-fluoro-3-iodopyridine (CAS No. 1361728-38-2)

2-(3,4-Dichlorophenyl)-5-fluoro-3-iodopyridine, with the chemical formula C₉H₄Cl₂FIN, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of molecules, which are well-documented for their broad spectrum of biological activities and utility in drug development. The presence of multiple substituents, including chloro and fluoro groups on the phenyl ring, as well as an iodine atom on the pyridine ring, makes this molecule a particularly interesting candidate for further exploration.

The CAS No. 1361728-38-2 uniquely identifies this compound in scientific literature and databases, facilitating its accurate referencing in research papers, patents, and industrial applications. The structural features of 2-(3,4-Dichlorophenyl)-5-fluoro-3-iodopyridine contribute to its reactivity and potential biological efficacy. The chloro substituents enhance electron-withdrawing effects, while the fluoro group can modulate metabolic stability and binding affinity. The iodine atom serves as a handle for further functionalization via cross-coupling reactions, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors for various therapeutic targets. Pyridine derivatives have been extensively studied due to their ability to interact with biological macromolecules such as enzymes and receptors. Specifically, 2-(3,4-Dichlorophenyl)-5-fluoro-3-iodopyridine has shown promise in preclinical studies as a scaffold for compounds targeting kinases and other enzymes involved in cancer signaling pathways.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies for oncological diseases. Kinases are critical enzymes that regulate cell proliferation and survival, and their dysregulation is often associated with cancer progression. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments with improved efficacy and reduced side effects. The structural motif of 2-(3,4-Dichlorophenyl)-5-fluoro-3-iodopyridine is well-suited for modulating kinase inhibition due to its ability to mimic natural substrates or bind to allosteric sites on the enzyme.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in drug design. The fluorine atom can significantly influence the pharmacokinetic properties of a molecule, including its solubility, metabolic stability, and binding affinity. In particular, fluorine substitution has been shown to enhance binding interactions with biological targets by increasing lipophilicity and reducing hydrogen bonding capacity. The incorporation of a fluoro group in 2-(3,4-Dichlorophenyl)-5-fluoro-3-iodopyridine aligns with these principles, making it an attractive candidate for further optimization.

The iodine atom on the pyridine ring provides an additional layer of versatility for synthetic chemists. Iodinated compounds are frequently employed in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are essential for constructing complex molecular architectures. These reactions allow for the introduction of diverse substituents at specific positions within the molecule, enabling fine-tuning of biological activity. The availability of 2-(3,4-Dichlorophenyl)-5-fluoro-3-iodopyridine as a starting material opens up numerous possibilities for generating novel derivatives with tailored properties.

In addition to its applications in oncology research, 2-(3,4-Dichlorophenyl)-5-fluoro-3-iodopyridine has potential implications in other therapeutic areas. For instance, its structural framework could be adapted for developing inhibitors targeting inflammatory pathways or neurological disorders. The ability to modify the compound through various synthetic strategies allows researchers to explore multiple avenues for drug discovery.

The synthesis of 2-(3,4-Dichlorophenyl)-5-fluoro-3-iodopyridine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce chloro groups onto the phenyl ring followed by fluorination at the desired position on the pyridine core. Finally, iodination is performed to install the iodine substituent at the 3-position of the pyridine ring. Advanced synthetic techniques such as transition-metal catalysis are employed to ensure high yields and selectivity throughout the process.

The purity and quality of 2-(3,4-Dichlorophenyl)-5-fluoro-3-iodopyridine are crucial for downstream applications such as biological testing or further derivatization. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm structural integrity and assess impurity profiles. These methods provide detailed information about molecular structure and purity levels required for pharmaceutical-grade materials.

As research continues to evolve rapidly within pharmaceutical chemistry, new methodologies emerge that enhance our ability to design and synthesize complex molecules like 2-(3,4-Dichlorophenyl)-5-fluoro--—*—*—*—*—*—*—*—*—*—*—iopird ine*. Computational approaches such as molecular modeling play an increasingly important role by predicting binding affinities between drug candidates & their targets before experimental validation becomes necessary.*These computational tools enable researchers & accelerate & optimize hit identification & lead optimization phases during drug discovery pipelines.*